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Compound of Interest

Compound Name: 2-Methyl-2-phenylpentanal

Cat. No.: B15269231

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Methyl-2-phenylpentanal was not
located in the available resources. The following information is based on general safety
protocols for aromatic aldehydes and data for structurally similar chemicals. This guidance is
for informational purposes only and should not replace a substance-specific SDS.
Researchers, scientists, and drug development professionals must consult the official SDS for
2-Methyl-2-phenylpentanal and adhere to all institutional and local environmental regulations
before handling or disposing of this chemical.

Immediate Safety and Handling Precautions

Due to its chemical structure as an aromatic aldehyde, 2-Methyl-2-phenylpentanal is likely to
be a flammable liquid and may cause skin, eye, and respiratory irritation. Some aldehydes are
also sensitizers and can be toxic if inhaled or ingested. Therefore, it is crucial to handle this
compound with appropriate personal protective equipment (PPE) in a well-ventilated area,
preferably within a fume hood.

Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Chemically resistant gloves (e.qg., nitrile, neoprene).

» Skin and Body Protection: A lab coat and closed-toe shoes are mandatory. Additional
protective clothing may be required based on the scale of work.
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» Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, a respirator
may be necessary.

Handling Procedures:

Avoid contact with skin and eyes.

Avoid inhalation of vapor or mist.

Keep away from heat, sparks, open flames, and other ignition sources.

Use non-sparking tools.

Take precautionary measures against static discharge.

Ground and bond containers when transferring material.

Physical and Chemical Properties

The following table summarizes the computed physical and chemical properties for 2-Methyl-2-
phenylpentanal available from PubChem.[1]

Property Value Source

Molecular Formula C12H160 PubChem[1]
Molecular Weight 176.25 g/mol PubChem[1]
IUPAC Name 2-methyl-2-phenylpentanal PubChem[1]
CAS Number 858786-09-1 PubChem[1]
XLogP3 3.1 PubChem|[1]
Polar Surface Area 17.1 A2 PubChem[1]

Spill and Exposure Procedures

In Case of a Spill:
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o Evacuate the area and ensure adequate ventilation.
» Eliminate all ignition sources.
o Wear appropriate PPE.

o For small spills, absorb with an inert, dry material (e.g., sand, vermiculite) and place in a
suitable, labeled waste disposal container.[2]

o For large spills, contain the spillage and prevent it from entering drains or waterways.[2]
» Clean the affected area thoroughly with a suitable solvent, followed by soap and water.
First Aid Measures:

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Seek
immediate medical attention.[2]

« If on Skin: Immediately remove all contaminated clothing. Rinse the skin with plenty of water.
If skin irritation or a rash occurs, get medical advice.[2]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek immediate medical attention.[2]

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Proper Disposal Procedures

The proper disposal of 2-Methyl-2-phenylpentanal should be in accordance with all local,
state, and federal regulations. As a general guideline for aldehyde waste:

» Waste Identification and Segregation:
o Label a dedicated, sealed container for 2-Methyl-2-phenylpentanal waste.

o Do not mix with other waste streams unless compatibility is confirmed. Aldehydes are
incompatible with organic acids and amines, which can cause heat generation and violent
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polymerization.

» Waste Collection:
o Collect liquid waste in a properly labeled, sealed, and chemically resistant container.

o Collect solid waste contaminated with the chemical (e.g., absorbent materials,
contaminated gloves) in a separate, appropriately labeled container.

e Disposal Pathway:
o Dispose of the chemical waste through a licensed hazardous waste disposal company.
o Do not pour down the drain or dispose of in regular trash.[2]

o Some institutions may have specific protocols for neutralizing aldehyde waste before
disposal. Consult your institution's Environmental Health and Safety (EHS) department for
approved procedures.

Disposal Workflow Diagram

The following diagram illustrates a general workflow for the disposal of laboratory chemical
waste, which is applicable to 2-Methyl-2-phenylpentanal.
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Caption: General workflow for the disposal of 2-Methyl-2-phenylpentanal waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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